1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide

• IUPAC Name: 1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide
• InChI: InChI=1S/C11H9Cl2N3O2S/c12-9-3-1-4-10(13)8(9)7-19(17,18)16-11-5-2-6-14-15-11/h1-6H,7H2,(H,15,16)
• InChI Key: SWEFSNVWLPYRDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CS(=O)(=O)NC2=NN=CC=C2)Cl
• Molecular Formula: C11H9Cl2N3O2S
• Molecular Weight: 318.2 g/mol

Description

1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicine. In

Mechanism of Action

The mechanism of action of 1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which are involved in various physiological processes.
Biochemical and Physiological Effects:
1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and suppress viral replication. It has also been found to have an effect on blood pressure and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide is its wide range of potential applications in scientific research. However, there are also some limitations to its use in lab experiments. For example, it may have toxic effects on certain cell types, and its mechanism of action is not fully understood.

Future Directions

There are many potential future directions for research on 1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide. Some possible areas of study include its potential use in the treatment of various diseases, its mechanism of action, and its effects on different cell types. Additionally, further research may be needed to determine the optimal dosage and administration of this compound for various applications.

Synthesis Methods

The synthesis of 1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide involves the reaction of 2,6-dichlorobenzonitrile with hydrazine hydrate to form 2,6-dichlorophenylhydrazine. This compound is then reacted with methyl 3-aminobenzenesulfonate to form the intermediate product, which is then reacted with pyridazine-3-carboxaldehyde to form the final product.

Scientific Research Applications

1-(2,6-dichlorophenyl)-N-pyridazin-3-ylmethanesulfonamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the treatment of diabetes, hypertension, and other diseases.